Polyaniline (PANI) was prepared by in-situ polymerization and compounded on the two-dimensional network structural multi-walled carbon nanotube film (CNTF). Compared with the CNT/PANI composites fabricated by using CNT powders or dispersions, the compact and continuous network structure of CNTF/PANI is beneficial to both the thermoelectric and mechanical properties of the composites. The resultant CNTF/PANI composites with PANI polymerization time of 5 h obtain an electrical conductivity of 1 338.4 S/cm and Seebeck coefficient of 63.3 μV/K at 360 K, which are 168.7% and 5.7% higher than those of the CNTF (498.1 S/cm and 59.9 μV/K at 360 K). Consequently, a maximum power factor of 536.8 μW m−1 K−2 at 360 K is acquired, which is 3 times higher than that of CNTF (181.7 μW m−1 K−2 at 360 K). The electrical conductivity of the composites could maintain 93.3% after being bent for 500 times, indicating the excellent flexibility. The tensile strength, Young's Modulus and toughness of CNTF/PANI composites (232.3 MPa, 3.6 GPa and 20.1 MJ/m3, respectively) are 3.5, 2.6 and 2.1 times of those of the CNTF. The flexible, free-standing, lightweight and high-strength CNTF/PANI composites reveal the excellent thermoelectric performance, which are promising in the applications in wearable thermoelectric devices.

Slight distortions can cause dramatic changes in the properties of crystalline perovskite materials and their derivatives. Due to the numerous types of distortions and unclarified distortion-structure relations, a quantitative distortion manipulation for the desired crystalline phase of perovskite materials suitable for various application remains challenging. Here, by establishing parameter sets to systematically describe the types, magnitudes and positional relations involved in distortions, we are able to interpret the structural regulations and manipulation strategies in 7 reported crystal systems. Through the construction of distortion-phase-property functional curves, we further propose a paradigm to quantify the structural distortion manipulation for desired perovskite phases. Using the example of perovskite-like tungsten oxides, we successfully quantify their volume shrinkage and symmetry increase during lithiation. This work verifies that the complicated research and development of perovskite materials can be simplified into a mathematical problem solving process, which will inspire researchers with different backgrounds to participate, especially mathematicians and computer scientists.

Van der Waals (vdW) heterojunctions, with their unique electronic and optoelectronic properties, have become promising candidates for photodetector applications. Amplifying the contribution of the depletion region in vdW heterojunction, which would enhance both of the collection efficiency and speed of the photogenerated carriers, presents an effective strategy for achieving high performance vdW heterojunction photodetectors. Herein, a fully depleted vdW heterojunction photodetector is built on two-dimensional (2D) semiconductor materials (GaTe and InSe) layered on a pattered bottom electrode in vertical structure, in which the generation and motion of carriers are exclusively achieved in the depletion region. Attributed to the intrinsic built-in electric field, the elimination of series resistance and the depletion region confinement of carriers, the as-fabricated photodetector exhibits prominent photovoltaic properties with a high open-circuit voltage of 0.465 V, as well as photoresponse characteristics with outstanding responsivity, detectivity and photoresponse speed of 63.7 A/W, 3.88 × 1013 Jones, and 32.7 μs respectively. The overall performance of this fully depleted GaTe/InSe vdW heterojunctions photodetectors are ranking high among the top level of 2D materials based photodetectors. It indicates the device architecture can provide new opportunities for the fabrication of high-performance photodetectors.

MXenes have received extensive attention from scholars due to their unique layered structure, significant electrical conductivity, and excellent mechanical properties. In addition to their pristine forms, they could also be incorporated with other components for attaining hybrids and nanocomposites, accompanying with amplified functionalities. It has been widely used in lithium batteries, supercapacitors, electromagnetic shielding, tumor therapy, biosensors, photocatalysis, and other fields, and has shown great application potential in energy conversion and storage. The purpose of this article is to encyclopaedically overview the latest progress in synthesis and characterization of MXenes, while their potential applications in energy conversation such as water splitting and solar cells, as well as in energy storage such as Li-ion batteries, supercapacitors, and hydrogen energy will be comprehensively elaborated. Development opportunities and challenges are summarized.

Over the last decades, bone tissue engineering has increasingly become a research focus in the field of biomedical engineering, in which biomaterials play an important role because they can provide both biomechanical support and osteogenic microenvironment in the process of bone regeneration. Among these biomaterials, two-dimensional (2D) nanomaterials have recently attracted considerable interest owing to their fantastic physicochemical and biological properties including great biocompatibility, excellent osteogenic capability, large specific surface area, and outstanding drug loading capacity. In this review, we summarize the state-of-the-art advances in 2D nanomaterials for bone tissue engineering. Firstly, we introduce the most explored biomaterials used in bone tissue engineering and their advantages. We then highlight the advances of cutting-edge 2D nanomaterials such as graphene and its derivatives, layered double hydroxides, black phosphorus, transition metal dichalcogenides, montmorillonite, hexagonal boron nitride, graphite phase carbon nitride, and transition metal carbonitrides (MXenes) used in bone tissue engineering. Finally, the current challenges and future prospects of 2D nanomaterials for bone tissue regeneration in process of clinical translation are discussed.

As a typical strongly correlated transition oxide, vanadium dioxide (VO2) based nanomaterials have drawn many research attentions these years due to the giant metal-to-insulator phase transition (MIPT) at around 68 °C. However, due to the complexities of the VeO system and interplays between various vanadium oxide phases, the synthesis of high-quality VO2 nanopowders is still fraught with many challenges, especially in air atmosphere. In this paper, we report a novel air atmosphere available liquid-shielding synthesis method for thermochromic VO2 nanoparticles, by using low-eutectic molten-salt (LiCleKCl) as the liquid-state air-insulation medium at elevated temperature and high-pressure pressed VOSO4eKCl pillars immersed in these liquid salts as the precursor. Small amounts of glucose are added to introduce a slight reductive environment, and well dispersed VO2 nanoparticles with excellent thermochromic properties can be directly synthesized at an ultra-low temperature of 375 °C. This feasible and atmosphere-available mass-production method is rarely reported in the related fields, which may provide a novel protocol strategy for the synthesis of high performance thermochromic VO2 and other functional oxide powders.

To respond the recent experimental advances, the phase stability, mechanical properties, phonon as well as infrared- and Raman-active modes, thermal expansion and heat capacity were investigated by density functional theory for the S-containing MAX carbides and borides (M from III B to VIII B), of importance, well consistent with the available experimental results. After examining the thermodynamic competition with all the competing phases and intrinsic stability by their lattice dynamics, 18 MAX phases were screened out from 138 ones. Using the “bond stiffness” model as well as the associated criterion for damage tolerance and fracture toughness, the ratio of bond stiffness of weakest M − S to the strongest M-X bonds (kmin/kmax) over 1/2 indicates their intrinsic brittleness of all S-containing MAX phases except Nb4SC3. Including the contributions from phonon and electrons, their linear thermal expansion coefficients [(8.1–13.6) × 10−6 K−1, 300–1300 K] and heat capacities (Cp) as a function of temperature are predicted. Of much interest, a well-established relationship between molar Cp of the MAX and MX phases is theoretically deduced in the present work.

Cobalt oxide, as one of the most fascinating examples of correlated electronic system, exhibits several exotic transport characteristics, such as superconductivity, charge ordering, and topological frustration. In this study, we are reporting the observation of another intriguing transport phenomenon in calcium cobaltates. Specifically, under a large magnetic field of 7 T, we observed an anomalously enhanced thermal conductivity that was accompanied with a largely suppressed thermopower. This observation reveals a hitherto undiscovered correlation between the two transport factors. Within the premise of Heisenberg model, we have shown that the observed experimental results can be explained consistently only if the magnon excitation is taken into account. Our study offers an insight into the puzzling origin of large thermopower observed in layered cobaltates and provides a specific strategy for further optimization of thermopower.

MAX phases and its derived two-dimensional MXenes have attracted considerable interest because of their rich structural chemistry and multifunctional applications. Lewis acid molten salt route provides an opportunity for structure design and performance manipulation of new MAX phases and MXenes, Although a series of new MAX phases and MXenes were successfully prepared via Lewis acid melt route in recent years, few work is explored on nitride MAX phases and MXenes. Herein, a new copper-based 413-type Ti4CuN3 MAX phase was synthesized through isomorphous replacement reaction using Ti4AlN3 MAX phase precursor in molten CuCl2. In addition, it was found that at high temperature Ti4N3Clx MXene will transform into two-dimensional cubic TiNα nanosheets with improved structural stability.

Organic-inorganic halide perovskite, as a low-cost, solution-processable material with remarkable optoelectronic properties, is ideal candidate to fabricate high-performance photodetectors and is expected to significantly reduce device costs. Compared to the common Dion-Jacobson and Ruddlesden-Popper two-dimensional (2D) layered hybrid perovskite compounds, the perovskites with alternating cations in the interlayer (ACI) phase show higher crystal symmetry and narrower optical bandgaps, which exhibit great potential for excellent photodetection performance. Herein, we report a high-performance photodetector based on the 2D bilayered hybrid lead halide perovskite single crystal with the ACI phase (GAMA2Pb2I7; GA = C(NH2)3 and MA = CH3NH3). The single-crystal photodetector exhibits high photoresponsivity of 1.56, 2.54, and 2.60 A/W for incident light wavelengths of 405, 532, and 635 nm under 9.82 nW, respectively, together with the correspondingly high detectivity values of 1.86 × 1012, 3.04 × 1012, and 3.11 × 1012 Jones under the same operating conditions. Meanwhile, a high-resolution imaging sensor is built based on the GAMA2Pb2I7 single-crystal photodetector, confirming the high stability and photosensitivity of the imaging system. These results show that the 2D hybrid lead halide perovskites with alternating interlayer cations are promising for high-performance visible light photodetectors and imaging systems.